Cas no 7196-74-9 (Benzenemethanamine, 4-chloro-N-(4-chloro-2-nitrophenyl)-)

• Product Name: Benzenemethanamine, 4-chloro-N-(4-chloro-2-nitrophenyl)-
• CAS No: 7196-74-9
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 544755
• PubChem ID: 14952977
• Update Time: 2025-04-19

Benzenemethanamine, 4-chloro-N-(4-chloro-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-chloro-N-(4-chloro-2-nitrophenyl)-
• 4-chloro-N-[(4-chlorophenyl)methyl]-2-nitroaniline
• SCHEMBL9683242
• AKOS005855716
• VINKMOYXKNXFNI-UHFFFAOYSA-N
• DTXSID10565993
• 7196-74-9
• 2-(4-chlorophenylmethylamino)-5-chloronitrobenzene

• Inchi： 1S/C13H10Cl2N2O2/c14-10-3-1-9(2-4-10)8-16-12-6-5-11(15)7-13(12)17(18)19/h1-7,16H,8H2
• InChI Key： VINKMOYXKNXFNI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])NCC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 296.0121
• Monoisotopic Mass: 296.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17